5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H16BrFN2O3
• Molecular Weight: 467.3 g/mol
• IUPAC Name: (4Z)-5-(3-bromophenyl)-4-[(4-fluorophenyl)-hydroxymethylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C23H16BrFN2O3/c24-17-5-1-4-16(11-17)20-19(21(28)15-6-8-18(25)9-7-15)22(29)23(30)27(20)13-14-3-2-10-26-12-14/h1-12,20,28H,13H2/b21-19-
• InChI Key: OHJGTPPZJWZUFE-VZCXRCSSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2/C(=C(\C3=CC=C(C=C3)F)/O)/C(=O)C(=O)N2CC4=CN=CC=C4
• SMILES: C1=CC(=CC(=C1)Br)C2C(=C(C3=CC=C(C=C3)F)O)C(=O)C(=O)N2CC4=CN=CC=C4

Description

5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a synthetic compound that has gained significant attention in scientific research due to its unique chemical structure and potential medicinal applications.

Mechanism of Action

The mechanism of action of 5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that the compound may exert its anticancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one can induce apoptosis (programmed cell death) in cancer cells, inhibit tumor growth, and reduce inflammation. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its unique chemical structure, which allows for the investigation of its potential medicinal applications. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully evaluate its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is to further investigate its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is to explore its potential as an anti-inflammatory and antiviral agent. Additionally, further research is needed to fully understand its mechanism of action and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis method of 5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the reaction of 3-bromobenzaldehyde with pyridine-3-carboxaldehyde, followed by the reaction with 4-fluorobenzoyl chloride. The resulting compound is then subjected to a cyclization reaction to form the final product.

Scientific Research Applications

The unique chemical structure of 5-(3-bromophenyl)-4-(4-fluorobenzoyl)-3-hydroxy-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one makes it a promising candidate for medicinal applications. Several studies have investigated its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Other studies have explored its potential as an anti-inflammatory and antiviral agent.